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Compound of Interest

Compound Name: BAY-5094

Cat. No.: B12371224 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BAY-5094 is a covalent inverse-agonist of Peroxisome Proliferator-Activated Receptor Gamma

(PPARG).[1] It is a valuable tool for researchers investigating metabolic diseases, inflammation,

and cancer where PPARG activity is implicated. Accurate preparation of a stock solution is the

first critical step for reliable and reproducible experimental results. These application notes

provide a detailed protocol for the preparation, storage, and handling of BAY-5094 stock

solutions.

Physicochemical Data and Solubility
A summary of the key physicochemical properties of BAY-5094 is provided in the table below.

This information is essential for accurate stock solution preparation and experimental design.
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Property Value Source

Molecular Formula C₂₅H₂₂ClF₃N₂O₃ [1]

Molecular Weight 490.91 g/mol [1]

Appearance
To be determined (likely a

solid)
[1]

Purity >98% [1]

Solubility Soluble in DMSO [2]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BAY-5094 in dimethyl

sulfoxide (DMSO).

Materials:

BAY-5094 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

Procedure:
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Equilibrate BAY-5094: Before opening, allow the vial of BAY-5094 powder to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation of moisture onto

the compound.

Weighing: Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.

Carefully weigh the desired amount of BAY-5094 powder. For example, to prepare 1 ml of a

10 mM stock solution, you will need 4.91 mg of BAY-5094.

Calculation: Mass (mg) = Molarity (mM) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 490.91 g/mol = 4.91 mg

Solvent Addition: Add the calculated volume of DMSO to the tube containing the BAY-5094
powder. For the example above, add 1 ml of DMSO.

Dissolution: Cap the tube securely and vortex thoroughly until the compound is completely

dissolved. Gentle warming in a water bath (25-37°C) can be used to aid dissolution if

necessary. Visually inspect the solution to ensure there are no undissolved particulates.

Aliquoting and Storage: For convenience and to minimize freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Storage Conditions:

Short-term (days to weeks): Store the stock solution at 0-4°C.[1]

Long-term (months): For extended storage, store the aliquots at -20°C.[1]

Protect the solution from light.

Stock Solution Dilution Table:

The following table provides quick reference volumes for preparing common stock solution

concentrations.
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Desired Concentration
Mass of BAY-5094 (for 1
mL final volume)

Volume of DMSO

1 mM 0.49 mg 1 mL

5 mM 2.45 mg 1 mL

10 mM 4.91 mg 1 mL

50 mM 24.55 mg 1 mL

Safety Precautions
As with any chemical compound, appropriate safety measures should be taken when handling

BAY-5094.

Always handle BAY-5094 in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.[3]

Avoid inhalation of the powder and contact with skin and eyes.[4]

In case of contact, wash the affected area immediately with plenty of water.[4]

Consult the Safety Data Sheet (SDS) for BAY-5094 for comprehensive safety information.

Visualized Workflows and Pathways
Diagram 1: Workflow for Preparing BAY-5094 Stock Solution
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Caption: Workflow for preparing BAY-5094 stock solution.

Diagram 2: Simplified Signaling Pathway of BAY-5094
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Caption: BAY-5094 acts as a covalent inverse-agonist of PPARG.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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